Cas no 29514-28-1 (1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone)

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone structure
29514-28-1 structure
Product Name:1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
CAS No:29514-28-1
MF:C9H12O6
MW:216.187983512878
CID:240440
PubChem ID:2759245
Update Time:2025-04-19

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Chemical and Physical Properties

Names and Identifiers

    • b-L-Idofuranuronic acid,1,2-O-(1-methylethylidene)-, g-lactone
    • 1,2-O-Isopropylidene-β-L-idofuranurono-6,3-lactone
    • 1,2-O-isopropylidene-α-D-glucofuranurono-γ-lactone
    • (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11- TETRAOXATRICYCLO[6.3.0.0^{2,6}]UNDECAN-10-ONE
    • 1,2-O-ISOPROPYLIDENE-BETA-L-IDOFURANURONIC ACID, GAMMA-LACTONE
    • 1,2-O-Isopropylidene-Beta-L-idofuranurono-6,3-lactone
    • 1,2-O-ISOPROPYLIDENE-B-L-IDOFURANOSYLURONO-6,3-LACTONE
    • 1,2-O-ISOPROPYLIDENE-SS-L-IDOFURANURONO-6,3-LACTONE
    • 20513-98-8
    • 1,2-O-Isopropylidene-?-L-idofuranurono-6,3-lactone
    • (1S,2R,6R,8R,9R)-9-Hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0^{2,6}]undecan-10-one
    • (3AR,3bS,6R,6aR,7aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2',3':4,5]furo[2,3-d][1,3]dioxol-5(3bH)-one
    • beta-L-Idofuranuronic acid, 1,2-O-(1-methylethylidene)-, gamma-lactone
    • 1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
    • SCHEMBL15084863
    • (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0?,?]undecan-10-one
    • D-Glucurono-6,3-lactone acetonide
    • SS-4723
    • W-202227
    • CS-0450631
    • AKOS025393568
    • 29514-28-1
    • (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.02,6]undecan-10-one
    • (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11-TETRAOXATRICYCLO[6.3.0.0(2),?]UNDECAN-10-ONE
    • Inchi: 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m1/s1
    • InChI Key: BDBGJSXZKMTMGP-QOHYDMMQSA-N
    • SMILES: O1[C@H]2[C@@H]([C@@H]3[C@H]1[C@H](C(=O)O3)O)OC(C)(C)O2

Computed Properties

  • Exact Mass: 216.06300
  • Monoisotopic Mass: 216.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 104-107°C
  • Boiling Point: 386.0±42.0 °C at 760 mmHg
  • Flash Point: 158.8±21.4 °C
  • PSA: 74.22000
  • LogP: -0.85090
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Security Information

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I825150-50mg
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
29514-28-1
50mg
$ 121.00 2023-09-07
TRC
I825150-100mg
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
29514-28-1
100mg
$ 219.00 2023-09-07
TRC
I825150-250mg
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
29514-28-1
250mg
$ 339.00 2023-09-07
TRC
I825150-500mg
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
29514-28-1
500mg
$580.00 2023-05-18
TRC
I825150-1g
1,2-O-Isopropylidene-β-L-idofuranurono-6,3-lactone
29514-28-1
1g
$ 660.00 2022-06-04
Apollo Scientific
OR310425-500mg
(1S,2R,6R,8R,9R)-9-Hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.02,6]undecan-10-one
29514-28-1
500mg
£390.00 2023-09-02
Apollo Scientific
BICL4122-250mg
1,2-O-Isopropylidene-beta-L-idofuranuronic acid, gamma-lactone
29514-28-1 99% min
250mg
£183.00 2025-02-21
Apollo Scientific
BICL4122-500mg
1,2-O-Isopropylidene-beta-L-idofuranuronic acid, gamma-lactone
29514-28-1 99% min
500mg
£299.00 2025-02-21
Apollo Scientific
BICL4122-1g
1,2-O-Isopropylidene-beta-L-idofuranuronic acid, gamma-lactone
29514-28-1 99% min
1g
£481.00 2025-02-21
TRC
I825150-1000mg
1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
29514-28-1
1g
$804.00 2023-05-18
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent